4-Methyl-1-morpholinocyclohexene

• CAS RN: 5601-45-6
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 4-(4-methylcyclohexen-1-yl)morpholine
• InChI: InChI=1S/C11H19NO/c1-10-2-4-11(5-3-10)12-6-8-13-9-7-12/h4,10H,2-3,5-9H2,1H3
• InChI Key: FBHLCIJCPITMOA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(=CC1)N2CCOCC2

Description

4-Methyl-1-morpholinocyclohexene is a useful research compound. Its molecular formula is C11H19NO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask equipped with a dean stark, a solution of 4-methylcyclohexanone (20.1 g, 179.3 mmol, 22 mL) and morpholine (31.3 g, 359.0 mmol, 31.4 mL) were refluxed in benzene (55 mL) for 26 hours. The benzene was removed under vacuum and the crude product was purified by distillation under reduced pressure to afford 23 g (70%) of 4-(4-methyl-cyclohex-1-enyl)-morpholine (44) as an oil (b.p. 120° C. at 10 mmHg). The structure was confirmed by 1H NMR (300 MHz, CDCl3): δH 0.94 (3H, d, J=6.0 Hz, CH3), 1.15-1.35 (1H, m, CH2CH═CN), 1.50-1.80 (3H, m, CH2CH2CHCH3), 2.00-2.25 (4H, m, CH2CH═CN and CH2CH2CHCH3), 2.65-2.95 (4H, m, OCH2NCH2), 3.73 (4H, t, J=6.0 Hz, OCH2NCH2), and 4.60-4.65 (1H, m, CH2CH═CN).